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Compound of Interest

Compound Name: 1-Chlorotridecane

CAS No.: 822-13-9

Cat. No.: B1582154

Get Quote

Executive Safety Summary
Strict Adherence Required: 1-Chlorotridecane (CAS: 822-13-9) is a long-chain alkyl halide.[1]

[2] While it lacks the high flammability of shorter-chain chlorinated solvents (like

Dichloromethane), it presents specific environmental hazards and incineration challenges.[1][2]

IMMEDIATE "STOP" POINTS:

STOP: Do NOT pour down the drain. This compound is classified as very toxic to aquatic life

with long-lasting effects.[2][3]

STOP: Do NOT mix with non-halogenated solvents (e.g., Acetone, Hexane) in waste

streams.[1][2] The presence of chlorine requires specific high-temperature incineration with

acid gas scrubbing.[2]

PART 1: Chemical Profile & Waste Classification[1][2][4]
To ensure compliant disposal, you must understand the physical and chemical properties that

dictate the waste stream.[2] 1-Chlorotridecane is a Halogenated Organic Waste.[2]
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Technical Data Summary
Property Value / Characteristic Operational Implication

Physical State Colorless Liquid

Use secondary containment to

prevent spreading.[1][2][4][5]

[6]

Flash Point > 100°C (Estimated)

Classified as Combustible, not

Flammable.[1][2] Note: Does

not typically trigger RCRA

D001 unless mixed with

flammables.[1][2]

Solubility Insoluble in water

Will form a separate layer in

aqueous mixtures; requires

organic solvent waste stream.

[2]

Halogen Content ~16% Chlorine by weight

CRITICAL: Must be incinerated

at facilities equipped to

neutralize Hydrogen Chloride

(HCl) gas.[1][2]

Aquatic Toxicity High (H400/H410)
Zero-tolerance for drain

disposal.[1][2]

PART 2: The Self-Validating Disposal Protocol
This protocol uses a "Segregation-First" logic.[2] By segregating at the point of generation, you

validate the downstream safety of the disposal chain.[2]

Step 1: Waste Stream Segregation
The Mechanism: When halogenated compounds are incinerated, they release acidic gases

(HCl) and can form dioxins if combustion temperatures are insufficient.[1][2] Standard organic

waste incinerators may not be equipped for this.[1][2]

Action: Dedicate a specific waste container labeled "HALOGENATED ORGANIC WASTE."
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Validation: Verify the label before every addition. If the waste contains any detectable amount

(>1%) of 1-Chlorotridecane, it belongs in this container.[1][2]

Step 2: Container Selection & Preparation[1][2]
Material: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).[1][2]

Compatibility: 1-Chlorotridecane is compatible with standard container materials but avoid

aluminum containers if the waste is potentially acidic or wet, as alkyl halides can react with

aluminum under specific conditions.[2]

Venting: Use a vented cap if the waste mixture contains volatile components, though pure 1-
Chlorotridecane has low vapor pressure.[2]

Step 3: Labeling & Documentation
Do not use generic "Chemical Waste" tags.[1][2] Precision prevents accidents.[1][2]

Required Text: "Hazardous Waste - Halogenated Solvent."[1][2]

Constituents: Explicitly list "1-Chlorotridecane" and its approximate percentage.

Hazard Checkboxes: Mark "Toxic" and "Irritant."[1][2]

PART 3: Waste Stream Decision Matrix (Visualized)
The following logic flow ensures you select the correct disposal path based on the purity and

mixture state of the chemical.
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Waste Generation:
1-Chlorotridecane

Is the waste pure
1-Chlorotridecane?

Is it mixed with
other solvents?

No

Stream A: Halogenated
Organic Waste

Yes

Check Flash Point of Mixture
(Is it < 60°C?)

No (High boiling point mixture)

Stream B: Flammable
Halogenated Waste

Yes (e.g. mixed with Acetone)

Label: 'Non-Flammable
Halogenated Waste'

Label: 'Flammable
Halogenated Waste'

High-Temp Incineration
(w/ Scrubber)

Schedule EHS PickupSchedule EHS Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for classifying 1-Chlorotridecane waste based on mixture

flammability and purity.
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PART 4: Spill Management & Regulatory Compliance[1]
[2]
Accidental Release (Spill) Protocol

Isolate: Evacuate the immediate area. Although vapor pressure is low, inhalation of mist

should be avoided.[2]

PPE: Wear Nitrile gloves (breakthrough time is generally good for long-chain alkyl halides)

and safety goggles.[1][2]

Contain: Do not let the spill reach floor drains.[1][2] Use vermiculite, sand, or polypropylene

pads.[2]

Clean: Scoop absorbed material into a wide-mouth jar.[1][2] Label as "Debris contaminated

with 1-Chlorotridecane."[2]

Regulatory Context (USA - EPA/RCRA)[1][2]
RCRA Status: 1-Chlorotridecane is not a P- or U-listed waste.[1][2]

Characteristic Status: It is generally not D001 (Ignitable) unless mixed with flammable

solvents.[1][2]

State Regulations: In states like California, halogenated organic compounds are often

regulated as hazardous waste regardless of federal RCRA status due to persistence and

toxicity (TTLC limits).[1][2]

Best Practice: Always manage as Regulated Chemical Waste to ensure incineration at a

permitted facility (TSDF).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

